Diethyl [5-(benzylamino)-2-(4-nitrobenzyl)-1,3-oxazol-4-yl]phosphonate

• Molecular Formula: C21H24N3O6P
• Molecular Weight: 445.4 g/mol
• IUPAC Name: N-benzyl-4-diethoxyphosphoryl-2-[(4-nitrophenyl)methyl]-1,3-oxazol-5-amine
• InChI: InChI=1S/C21H24N3O6P/c1-3-28-31(27,29-4-2)21-20(22-15-17-8-6-5-7-9-17)30-19(23-21)14-16-10-12-18(13-11-16)24(25)26/h5-13,22H,3-4,14-15H2,1-2H3
• InChI Key: SNKKBKNTAYEYPA-UHFFFAOYSA-N
• Canonical SMILES: CCOP(=O)(C1=C(OC(=N1)CC2=CC=C(C=C2)[N+](=O)[O-])NCC3=CC=CC=C3)OCC

Description

Diethyl [5-(benzylamino)-2-(4-nitrobenzyl)-1,3-oxazol-4-yl]phosphonate is a complex organic compound that features a phosphonate group, an oxazole ring, and nitrobenzyl and benzylamino substituents

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Diethyl [5-(benzylamino)-2-(4-nitrobenzyl)-1,3-oxazol-4-yl]phosphonate typically involves multi-step organic reactions. One common approach includes the following steps:

Formation of the Oxazole Ring: The oxazole ring can be synthesized through a cyclization reaction involving an appropriate precursor such as an α-haloketone and an amide.

Introduction of the Nitrobenzyl Group: The nitrobenzyl group can be introduced via a nucleophilic substitution reaction using a nitrobenzyl halide.

Attachment of the Benzylamino Group: The benzylamino group can be attached through a reductive amination reaction.

Phosphonate Ester Formation:

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of catalysts, controlled reaction conditions (temperature, pressure, pH), and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The nitro group can undergo reduction to form an amino group.

Reduction: The nitro group can be reduced to an amine using reducing agents like hydrogen gas with a palladium catalyst.

Substitution: The benzylamino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Potassium permanganate, chromium trioxide.

Reduction: Hydrogen gas with palladium on carbon, sodium borohydride.

Substitution: Alkyl halides, nucleophiles like amines or thiols.

Major Products

Reduction of Nitro Group: Formation of the corresponding amine.

Substitution Reactions: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Diethyl [5-(benzylamino)-2-(4-nitrobenzyl)-1,3-oxazol-4-yl]phosphonate has several applications in scientific research:

Organic Synthesis: Used as an intermediate in the synthesis of more complex molecules.

Medicinal Chemistry:

Materials Science: Used in the development of novel materials with specific properties.

Mechanism of Action

The mechanism of action of Diethyl [5-(benzylamino)-2-(4-nitrobenzyl)-1,3-oxazol-4-yl]phosphonate depends on its specific application. In medicinal chemistry, it may interact with biological targets such as enzymes or receptors, modulating their activity. The presence of the nitro group and the phosphonate ester can influence its reactivity and binding affinity.

Comparison with Similar Compounds

Similar Compounds

Diethyl (4-nitrobenzyl)phosphonate: Lacks the oxazole ring and benzylamino group.

Diethyl (benzylamino)phosphonate: Lacks the nitrobenzyl group and oxazole ring.